Cas no 1755-45-9 (Butanal, 2-(phenylmethylene)-, (2E)-)

• Product Name: Butanal, 2-(phenylmethylene)-, (2E)-
• CAS No: 1755-45-9
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 1361839
• PubChem ID: 1565622
• Update Time: 2025-04-20

Butanal, 2-(phenylmethylene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2-(phenylmethylene)-, (2E)-
• (E)-α-ethylcinnamaldehyde
• UNII-7XLF3P8UUS
• Cinnamaldehyde, alpha-ethyl-
• (2E)-2-(phenylmethylidene)butanal
• NSC 38977
• 7XLF3P8UUS
• A1-05030
• Butanal, 2-(phenylmethylene)-
• (2E)-2-(Phenylmethylene)butanal
• EINECS 249-037-6
• AI3-14400
• (E)-2-benzylidenebutanal
• alpha-Ethylcinnamaldehyde, (E)-
• UNII-WUF97WL37C
• BOCRJYUZWIOMOJ-CSKARUKUSA-N
• .ALPHA.-ETHYLCINNAMALDEHYDE, (E)-
• Cinnamaldehyde, alpha-ethyl-, (E)-
• WUF97WL37C
• SCHEMBL8924634
• alpha-Ethylcinnamaldehyde
• 1755-45-9
• 28467-92-7
• Butanal, 2-(phenylmethylene)-, (E)-
• 2-(Phenylmethylene)-Butanal
• CINNAMALDEHYDE, .ALPHA.-ETHYL-, (E)-

• Inchi： 1S/C11H12O/c1-2-10(9-12)8-11-6-4-3-5-7-11/h3-9H,2H2,1H3/b10-8+
• InChI Key： BOCRJYUZWIOMOJ-CSKARUKUSA-N
• SMILES： O=C/C(=C/C1C=CC=CC=1)/CC

Computed Properties

• Exact Mass: 116.01092
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 74.6